Cas no 2097964-67-3 (1-(1-Propionylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(1-Propionylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 2097964-67-3
• MF: C₁₀H₁₄N₄O₃
• MW: 238.243161678314
• CID: 5044350
• Update Time: 2023-08-25

1-(1-Propionylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-propionylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1-(1-propanoylpyrrolidin-3-yl)triazole-4-carboxylic acid
• 1-(1-Propionylpyrrolidin-3-yl)-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C10H14N4O3/c1-2-9(15)13-4-3-7(5-13)14-6-8(10(16)17)11-12-14/h6-7H,2-5H2,1H3,(H,16,17)
• InChI Key： SOJPKJIKQVJOIE-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCC(C1)N1C=C(C(=O)O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: -0.4
• Topological Polar Surface Area: 88.3